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Compound of Interest

Compound Name: 2,6-Dichloroterephthalic acid

Cat. No.: B042647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers a comprehensive overview of the safety data and handling

precautions for 2,6-Dichloroterephthalic acid. Given the limited availability of a specific,

publicly accessible Safety Data Sheet (SDS) for this compound, this document compiles and

extrapolates information from the safety profiles of structurally similar chlorinated aromatic

acids. Professionals handling this chemical should treat this guide as a foundational resource

and always supplement it with institution-specific safety protocols and a thorough risk

assessment.

Physicochemical and Toxicological Data
The following tables summarize the known and anticipated physicochemical and toxicological

properties of 2,6-Dichloroterephthalic acid. Data for related compounds are included for

comparative purposes and to inform a conservative approach to handling.

Table 1: Physicochemical Properties
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Property
2,6-Dichloroterephthalic
Acid

2,5-Dichloroterephthalic
Acid[1]

CAS Number 116802-97-2 13799-90-1

Molecular Formula C₈H₄Cl₂O₄ C₈H₄Cl₂O₄

Molecular Weight 235.02 g/mol 235.02 g/mol

Appearance
White to off-white solid

(anticipated)
White powder

Purity
>99.0% (typical for research

grade)
>99.0%

Loss on Drying
<0.5% (typical for research

grade)
<0.5%

Table 2: Toxicological Profile (Anticipated based on related compounds)
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Hazard Classification Precautionary Statement

Acute Toxicity (Oral)
Category 4 (Harmful if

swallowed)[2]

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)[3]

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.[3]

Serious Eye Damage/Irritation
Category 2A (Causes serious

eye irritation)[3]

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (May cause

respiratory irritation)[3]

P304 + P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[3]

Experimental Protocols for Safe Handling
Adherence to rigorous experimental protocols is paramount when working with chlorinated

aromatic acids. The following methodologies are recommended to minimize exposure and

ensure a safe laboratory environment.

Personal Protective Equipment (PPE) Protocol
A risk assessment should always precede the handling of 2,6-Dichloroterephthalic acid to

determine the appropriate level of PPE.
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Personal Protective Equipment (PPE)

Safety glasses with side shields or goggles

Chemical-resistant gloves (e.g., nitrile, neoprene)

Lab coat, closed-toe shoes

Use in a well-ventilated area or fume hood.
Consider a respirator for high-dust conditions.

Handling
Chemical

Risk
Assessment Select Appropriate PPE

Handling
Complete

Proceed with handling

Click to download full resolution via product page

Figure 1. Recommended Personal Protective Equipment Protocol.

Spill Response Protocol
In the event of a spill, a clear and practiced response protocol is essential to mitigate hazards.
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Spill Detected

Evacuate immediate area

Don appropriate PPE

Contain spill with absorbent material

Carefully collect spilled material and absorbent

Place in a sealed, labeled container for disposal

Decontaminate the spill area

Dispose of waste according to institutional and local regulations

Report Incident

Click to download full resolution via product page

Figure 2. Spill Response Workflow.
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Hazard Identification and Risk Mitigation
A systematic approach to identifying and mitigating risks is crucial for the safe use of 2,6-
Dichloroterephthalic acid in a research and development setting.

GHS Hazard Classification (Anticipated)
Based on data from similar compounds, the following Globally Harmonized System (GHS)

classifications are anticipated.

Table 3: Anticipated GHS Hazard Classification

Hazard Class Hazard Category

Acute toxicity, Oral 4

Skin corrosion/irritation 2

Serious eye damage/eye irritation 2A

Specific target organ toxicity — Single exposure 3 (Respiratory tract irritation)

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[4]

Skin Contact: Immediately wash skin with plenty of soap and water for at least 15-20

minutes.[4] Remove contaminated clothing and shoes. Seek medical attention if irritation

persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,

occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never

give anything by mouth to an unconscious person. If conscious, rinse mouth and drink plenty
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of water. Seek immediate medical attention.[2]

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards Arising from the Chemical: Thermal decomposition may produce toxic and

corrosive fumes, including hydrogen chloride gas and carbon oxides.[2]

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.[5]

Stability and Reactivity
Reactivity: Not expected to be reactive under normal conditions.

Chemical Stability: Stable under recommended storage conditions.[2]

Conditions to Avoid: Avoid generation of dust, and exposure to heat, flames, and sparks.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may decompose to produce

hydrogen chloride gas and oxides of carbon.[2]

Logical Workflow for Safe Chemical Handling
The following diagram illustrates a logical workflow for the safe handling of chemicals like 2,6-
Dichloroterephthalic acid, from procurement to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. assets.greenbook.net [assets.greenbook.net]

3. sigmaaldrich.com [sigmaaldrich.com]

4. fishersci.com [fishersci.com]

5. domyown.com [domyown.com]

To cite this document: BenchChem. [Navigating the Safety Profile of 2,6-Dichloroterephthalic
Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042647#2-6-dichloroterephthalic-acid-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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